Cas no 4465-04-7 (3-methyl-2-methylidenebutanoic acid)

• Product Name: 3-methyl-2-methylidenebutanoic acid
• CAS No: 4465-04-7
• Molecular Formula: C₆H₁₀O₂
• Molecular Weight: 114.1424
• CID: 1516627
• PubChem ID: 12122615

3-methyl-2-methylidenebutanoic acid Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-methylene-
• 3-Methyl-2-methylene-butyric acid
• 3-Methyl-2-methylene-butanoic acid
• 2-Methylene-3-methylbutanoic acid
• alpha-Isopropylacrylic acid
• 3-methyl-2-methylidenebutanoic acid
• DTXSID80478006
• MFCD19228087
• AKOS006376241
• 4465-04-7
• MBRVKEJIEFZNST-UHFFFAOYSA-N
• EN300-151289
• DB-357153
• isopropyl-acrylic acid
• 3-Methyl-2-methylenebutyric acid
• SCHEMBL23313
• 3-methyl-2-methylidenebutanoicacid

• InChIKey： MBRVKEJIEFZNST-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-4(2)5(3)6(7)8/h4H,3H2,1-2H3,(H,7,8)
• SMILES： CC(C)C(=C)C(=O)O

Computed Properties

• Exact Mass: 114.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.068079557g/mol
• Heavy Atom Count: 8
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.4336
• Boiling Point: 195 ºC
• Flash Point: 101 ºC
• Density: 0.971

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids